Cas no 2097941-43-8 (1-(3-fluorophenyl)-N-(2E)-3-(methylsulfamoyl)prop-2-en-1-yl-5-oxopyrrolidine-3-carboxamide)

• Product Name: 1-(3-fluorophenyl)-N-(2E)-3-(methylsulfamoyl)prop-2-en-1-yl-5-oxopyrrolidine-3-carboxamide
• CAS No: 2097941-43-8
• MF: C₁₅H₁₈FN₃O₄S
• MW: 355.384525775909
• CID: 6054258
• PubChem ID: 126854501
• Update Time: 2025-10-20

1-(3-fluorophenyl)-N-(2E)-3-(methylsulfamoyl)prop-2-en-1-yl-5-oxopyrrolidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(3-fluorophenyl)-N-(2E)-3-(methylsulfamoyl)prop-2-en-1-yl-5-oxopyrrolidine-3-carboxamide
• 1-(3-fluorophenyl)-N-[(2E)-3-(methylsulfamoyl)prop-2-en-1-yl]-5-oxopyrrolidine-3-carboxamide
• 2097941-43-8
• 1-(3-fluorophenyl)-N-[(E)-3-(methylsulfamoyl)prop-2-enyl]-5-oxopyrrolidine-3-carboxamide
• F1923-0789
• AKOS032464706

• Inchi： 1S/C15H18FN3O4S/c1-17-24(22,23)7-3-6-18-15(21)11-8-14(20)19(10-11)13-5-2-4-12(16)9-13/h2-5,7,9,11,17H,6,8,10H2,1H3,(H,18,21)/b7-3+
• InChI Key： HAGTYRKNEZVONM-XVNBXDOJSA-N
• SMILES： S(/C=C/CNC(C1CC(N(C2C=CC=C(C=2)F)C1)=O)=O)(NC)(=O)=O

Computed Properties

• Exact Mass: 355.10020540g/mol
• Monoisotopic Mass: 355.10020540g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 602
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 104Ų

Additional information on 1-(3-fluorophenyl)-N-(2E)-3-(methylsulfamoyl)prop-2-en-1-yl-5-oxopyrrolidine-3-carboxamide

Introduction to 1-(3-fluorophenyl)-N-(2E)-3-(methylsulfamoyl)prop-2-en-1-yl-5-oxopyrrolidine-3-carboxamide (CAS No. 2097941-43-8)

1-(3-fluorophenyl)-N-(2E)-3-(methylsulfamoyl)prop-2-en-1-yl-5-oxopyrrolidine-3-carboxamide, identified by its CAS number 2097941-43-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule, characterized by its intricate structural framework, combines a fluorophenyl moiety with a methylsulfamoyl substituent, linked to an allyl group and a 5-oxopyrrolidine core. The presence of these functional groups not only contributes to its unique chemical properties but also opens up diverse possibilities for its biological activity and therapeutic applications.

The compound’s structure is a testament to the growing sophistication in drug design, where the strategic placement of specific functional groups can modulate interactions with biological targets. The fluorophenyl ring, known for its ability to enhance metabolic stability and binding affinity, plays a crucial role in the compound’s pharmacokinetic profile. Meanwhile, the methylsulfamoyl group introduces a polar, negatively charged region that can engage in hydrogen bonding or ionic interactions with biological receptors, potentially influencing the compound’s efficacy and selectivity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such complex molecules with greater precision. Studies suggest that the allyl group in 1-(3-fluorophenyl)-N-(2E)-3-(methylsulfamoyl)prop-2-en-1-yl-5-oxopyrrolidine-3-carboxamide may serve as a hinge region, facilitating conformational changes upon binding to target proteins. This aspect has been particularly intriguing for researchers developing kinase inhibitors, where hinge-binding motifs are frequently exploited to achieve high specificity.

The 5-oxopyrrolidine scaffold is another key feature of this compound, offering a rigid yet flexible framework that can adapt to the binding pocket of various biological targets. Pyrrolidine derivatives have been extensively studied for their potential as pharmacophores due to their ability to mimic natural amino acid residues and form stable interactions with enzymes and receptors. In particular, the presence of an oxygen atom at the 5-position introduces additional hydrogen bonding opportunities, which can further enhance binding affinity.

In light of these structural features, researchers have been exploring the potential of 1-(3-fluorophenyl)-N-(2E)-3-(methylsulfamoyl)prop-2-en-1-yl-5-oxopyrrolidine-3-carboxamide as a lead compound for drug discovery programs targeting various therapeutic areas. Preliminary in vitro studies have shown promising activity against certain enzymatic targets, particularly those involved in inflammatory pathways and cancer metabolism. These findings align with the growing interest in developing small molecule inhibitors that modulate key biological processes through precise targeting.

The synthesis of this compound represents a significant achievement in organic chemistry, showcasing the ability to construct complex molecular architectures with high precision. The multi-step synthetic route involves careful control over reaction conditions to ensure regioselectivity and yield optimization. Advanced techniques such as transition metal-catalyzed cross-coupling reactions have been employed to introduce the desired functional groups efficiently. This synthetic approach not only highlights the versatility of modern chemical methodologies but also underscores the importance of innovation in developing novel therapeutics.

As our understanding of disease mechanisms continues to evolve, so does our capacity to design molecules that can interact with biological systems in meaningful ways. The case of 1-(3-fluorophenyl)-N-(2E)-3-(methylsulfamoyl)prop-2-en-1-yl-5-oxopyrrolidine-3-carboxamide exemplifies this trend towards rational drug design, where structural features are meticulously engineered to achieve desired pharmacological outcomes. By leveraging cutting-edge chemical and biological insights, researchers are paving the way for next-generation therapeutics that offer improved efficacy and reduced side effects.

The potential applications of this compound extend beyond traditional therapeutic areas into emerging fields such as precision medicine and personalized therapy. By tailoring molecular structures to specific patient profiles or disease subtypes, it may be possible to develop highly targeted interventions that maximize therapeutic benefits while minimizing off-target effects. This approach aligns with broader trends in medicine toward individualized treatment strategies based on genetic or molecular biomarkers.

In conclusion,1-(3-fluorophenyl)-N-(2E)-3-(methylsulfamoyl)prop-2-en-1-yl-5-oxopyrrolidine-3-carboxamide (CAS No. 2097941-43-8) stands as a remarkable example of how structural complexity can be harnessed for medicinal purposes. Its unique combination of functional groups and its predicted interaction profiles make it a compelling candidate for further exploration in drug discovery. As research continues to uncover new insights into its biological activity and potential therapeutic applications,this compound is poised to play an important role in shaping the future of pharmaceutical innovation.